Selanide

• Molecular Formula: HSe-
• Molecular Weight: 79.98 g/mol
• IUPAC Name: selanide
• InChI: InChI=1S/H2Se/h1H2/p-1
• InChI Key: SPVXKVOXSXTJOY-UHFFFAOYSA-M
• SMILES: [SeH-]

Description

Selanide (HSe⁻) is the selenium analogue of sulfide (HS⁻), characterized by a single negative charge and a lone pair of electrons. It is a key intermediate in organoselenium chemistry and plays a significant role in nucleophilic substitution reactions, catalysis, and materials science. Selenium-containing compounds, such as zinc selenide (ZnSe), are widely used in photovoltaics, semiconductors, and glass manufacturing due to their unique optoelectronic properties . Unlike sulfide, this compound exhibits distinct redox behavior and photoconductivity, making it valuable in advanced technological applications.

Comparison with Similar Compounds

Structural and Electronic Properties

This compound differs from sulfide and telluride (HTe⁻) in atomic radius, electronegativity, and bond strength. Selenium has a larger atomic radius (1.16 Å) compared to sulfur (1.04 Å) and smaller than tellurium (1.37 Å), leading to longer bond lengths in this compound derivatives. The electronegativity of selenium (2.55) is slightly lower than sulfur (2.58), resulting in weaker polarization of H-Se bonds compared to H-S bonds .

Table 1: Structural and Electronic Properties of Chalcogenides

Property	HSe⁻ (this compound)	HS⁻ (Sulfide)	HTe⁻ (Telluride)
Atomic radius (Å)	1.16	1.04	1.37
Electronegativity	2.55	2.58	2.10
H-X bond length (Å)	1.46	1.34	1.70

Reactivity in Nucleophilic Substitution Reactions

Computational studies reveal that this compound exhibits lower free energy barriers (9.47 kcal/mol on average) in nucleophilic substitution reactions compared to sulfide (11.27 kcal/mol) and hydroxide (15.37 kcal/mol), indicating higher nucleophilicity in polar aprotic solvents . This reactivity is attributed to selenium’s larger atomic size, which reduces solvation effects and enhances nucleophilic attack.

Table 2: Free Energy Barriers (kcal/mol) for Nucleophilic Substitutions

Nucleophile	Reaction 1	Reaction 2	Reaction 3	Average
HSe⁻	10.2	8.7	9.5	9.47
HS⁻	12.4	10.1	11.3	11.27
OH⁻	15.8	14.3	16.0	15.37

Toxicological Profiles

This compound compounds require careful handling due to selenium’s narrow therapeutic window. Acute toxicity (LD₅₀) of NaHSe in rats (3.2 mg/kg) is lower than Na₂S (5.6 mg/kg) but higher than Na₂Te (1.5 mg/kg). Chronic exposure to selenides can cause selenosis, with symptoms distinct from sulfide-induced hydrogen sulfide toxicity .